Cas no 66675-23-8 (4-methyl-2-(trifluoromethyl)-1H-Imidazole)

• Product Name: 4-methyl-2-(trifluoromethyl)-1H-Imidazole
• CAS No: 66675-23-8
• MF: C₅H₅F₃N₂
• MW: 150.101811170578
• CID: 2130449
• PubChem ID: 591585
• Update Time: 2025-06-07

4-methyl-2-(trifluoromethyl)-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(trifluoromethyl)-1H-Imidazole
• 66675-23-8
• DB-073787
• VFKVKJPSEDXEMW-UHFFFAOYSA-N
• 1H-Imidazole, 5-methyl-2-(trifluoromethyl)-
• Imidazole, 2-trifluoromethyl-5-methyl-
• 5-Methyl-2-(trifluoromethyl)-1H-imidazole #
• 5-Methyl-2-(trifluoromethyl)-1H-imidazole
• Imidazole, 4-methyl-2-trifluoromethyl-
• SCHEMBL12778265
• DTXSID501271348

• Inchi： 1S/C5H5F3N2/c1-3-2-9-4(10-3)5(6,7)8/h2H,1H3,(H,9,10)
• InChI Key： VFKVKJPSEDXEMW-UHFFFAOYSA-N
• SMILES： FC(C1=NC=C(C)N1)(F)F

Computed Properties

• Exact Mass: 150.04048265Da
• Monoisotopic Mass: 150.04048265Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 28.7Ų